Cas no 133676-10-5 (Methyl 2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylate)

• Product name: Methyl 2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylate
• CAS No: 133676-10-5
• MF: C₁₈H₁₅NO₄
• MW: 309.316
• MDL: MFCD09749678
• CID: 899730

Methyl 2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylate
• 2-(4-Hydroxy-3-methoxy-phenyl)-quinoline-4-carboxylic acid methyl ester
• methyl 2-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)-1H-quinoline-4-carboxylate
• 2-(2-METHYLPHENOXY)-N-(TETRAHYDRO-2-FURANYLMETHYL)-1-PROPANAMINE
• 2-(4-hydroxy-3-methoxyphenyl)-quinoline-4-carboxylic acid methyl ester

• MDL： MFCD09749678

Computed Properties

• Exact Mass: 309.10000

Experimental Properties

• PSA: 68.65000
• LogP: 3.40260

Methyl 2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylate Security Information

Methyl 2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylate Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on Methyl 2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylate

Exploring the Properties and Applications of Methyl 2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylate (CAS No. 133676-10-5)

Methyl 2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylate (CAS No. 133676-10-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This quinoline derivative is characterized by its unique molecular structure, combining a methoxy and hydroxyl functional group with a quinoline core. Its ester moiety and aromatic properties make it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

Recent studies highlight the potential of Methyl 2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylate in modulating cellular pathways, which aligns with the growing interest in targeted drug discovery. Researchers are exploring its role as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation research. The compound's structural adaptability allows for modifications that enhance binding affinity to specific proteins, a feature highly sought after in precision medicine.

From a synthetic perspective, the CAS No. 133676-10-5 compound is often discussed in the context of green chemistry and sustainable synthesis. With increasing demand for eco-friendly processes, its preparation via catalytic methods or microwave-assisted reactions has become a focal point. These methods reduce waste and energy consumption, addressing the pharmaceutical industry's sustainability goals.

In analytical chemistry, Methyl 2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylate serves as a reference standard for HPLC and mass spectrometry applications. Its distinct UV absorption profile makes it valuable for method validation, a critical step in quality control labs. This ties into the broader trend of analytical method development, a frequently searched topic among chemists.

The compound's fluorescence properties have also sparked interest in material science. Its potential as a photoactive material in OLEDs or sensors is under investigation, coinciding with the rise of smart materials in technology. This interdisciplinary appeal positions it as a bridge between organic chemistry and nanotechnology.

Safety and handling of CAS No. 133676-10-5 are frequently queried in professional forums. While not classified as hazardous, proper laboratory practices—such as using PPE and working in ventilated areas—are emphasized. These discussions reflect the broader community's focus on chemical safety protocols, a trending subject in light of recent lab safety initiatives.

In summary, Methyl 2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylate exemplifies how niche compounds can drive innovation across multiple fields. Its relevance to drug development, analytical chemistry, and advanced materials ensures continued research interest, making it a noteworthy subject for both academic and industrial audiences.